Cas no 1009-06-9 (N-(2-Bromo-5-fluorophenyl)acetamide)

• Product Name: N-(2-Bromo-5-fluorophenyl)acetamide
• CAS No: 1009-06-9
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• CID: 1129872
• PubChem ID: 57514672
• Update Time: 2025-10-28

N-(2-Bromo-5-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-bromo-5-fluorophenyl)-
• N-(2-bromo-5-fluorophenyl)acetamide
• 1009-06-9
• DB-058526
• F71425
• MFCD09753710
• SCHEMBL375020
• N-(2-Bromo-5-fluorophenyl)acetamide

• Inchi： 1S/C8H7BrFNO/c1-5(12)11-8-4-6(10)2-3-7(8)9/h2-4H,1H3,(H,11,12)
• InChI Key： ZONOJQNMZGORON-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(C)=O)F

Computed Properties

• Exact Mass: 230.96951
• Monoisotopic Mass: 230.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2-Bromo-5-fluorophenyl)acetamide

Recent Advances in the Study of N-(2-Bromo-5-fluorophenyl)acetamide (CAS: 1009-06-9)

N-(2-Bromo-5-fluorophenyl)acetamide (CAS: 1009-06-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of N-(2-Bromo-5-fluorophenyl)acetamide is its role in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial building block in the development of inhibitors targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The study reported a high yield and purity of the final product, underscoring the compound's utility in medicinal chemistry.

In addition to its synthetic applications, recent research has explored the biological activity of N-(2-Bromo-5-fluorophenyl)acetamide itself. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound exhibits moderate anti-inflammatory effects in vitro, potentially through the modulation of NF-κB signaling. These findings suggest that further optimization of the compound's structure could lead to the development of new anti-inflammatory agents with improved efficacy and safety profiles.

Another area of interest is the compound's potential use in cancer therapy. A 2022 study in Bioorganic & Medicinal Chemistry Letters investigated the antiproliferative effects of N-(2-Bromo-5-fluorophenyl)acetamide derivatives on various cancer cell lines. The results indicated that certain derivatives exhibited significant cytotoxicity against breast cancer cells, with IC50 values in the low micromolar range. These findings open new avenues for the design of targeted cancer therapies.

Despite these promising developments, challenges remain in the practical application of N-(2-Bromo-5-fluorophenyl)acetamide. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future studies. Recent work published in the European Journal of Pharmaceutical Sciences has begun to tackle these challenges by exploring novel formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties.

In conclusion, N-(2-Bromo-5-fluorophenyl)acetamide (CAS: 1009-06-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its inherent biological activity make it a promising candidate for further investigation. Ongoing studies are expected to shed more light on its mechanisms of action and potential therapeutic applications, paving the way for the development of new drugs in the treatment of inflammatory diseases and cancer.